Cas no 124620-88-8 (Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl-)
Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl-
- 2-methylspiro[1,3-oxathiolane-5,3\'-1-azabicyclo[2.2.2]octane]
- 2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane]
- SPIRO[1-AZABICYCLO[2.2.2]OCTANE-3,5'-OXATHIOLANE], 2'-METHYL-
- 2-Methyl-1'-azaspiro[[1,3]oxathiolane-5,3'-bicyclo[2.2.2]octane]
-
- Inchi: InChI=1S/C10H17NOS/c1-8-12-10(7-13-8)6-11-4-2-9(10)3-5-11/h8-9H,2-7H2,1H3
- InChI Key: WUTYZMFRCNBCHQ-UHFFFAOYSA-N
- SMILES: CC1OC2(CN3CCC2CC3)CS1
Computed Properties
- Exact Mass: 199.10321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
Experimental Properties
- PSA: 12.47
Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1071549-5mg |
2'-Methyl-4-azaspiro[bicyclo[2.2.2]octane-2,5'-[1,3]oxathiolane] |
124620-88-8 | 98% | 5mg |
¥2102.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1071549-10mg |
2'-Methyl-4-azaspiro[bicyclo[2.2.2]octane-2,5'-[1,3]oxathiolane] |
124620-88-8 | 98% | 10mg |
¥3084.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1071549-50mg |
2'-Methyl-4-azaspiro[bicyclo[2.2.2]octane-2,5'-[1,3]oxathiolane] |
124620-88-8 | 98% | 50mg |
¥11163.00 | 2024-08-09 | |
| Chemenu | CM556504-10mg |
2'-Methyl-4-azaspiro[bicyclo[2.2.2]octane-2,5'-[1,3]oxathiolane] |
124620-88-8 | 95%+ | 10mg |
$396 | 2023-11-21 | |
| Chemenu | CM556504-50mg |
2'-Methyl-4-azaspiro[bicyclo[2.2.2]octane-2,5'-[1,3]oxathiolane] |
124620-88-8 | 95%+ | 50mg |
$1550 | 2023-11-21 |
Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl-
Introduction to Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- (CAS No. 124620-88-8)
Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- (CAS No. 124620-88-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two or more rings. The presence of a nitrogen atom in the azabicyclo ring and a sulfur atom in the oxathiolane ring adds to its structural complexity and functional versatility.
The spirocyclic structure of Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its ability to modulate various biological targets, including enzymes, receptors, and ion channels, making it a promising lead compound for the development of novel therapeutic agents.
In the context of medicinal chemistry, the spirocyclic framework of this compound provides several advantages. The rigid structure enhances molecular stability and conformational predictability, which are crucial for optimizing pharmacokinetic properties such as solubility, permeability, and metabolic stability. Additionally, the presence of multiple functional groups (e.g., nitrogen and sulfur) allows for diverse chemical modifications, enabling researchers to fine-tune the compound's pharmacological profile.
One of the key areas of research involving Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases and proteases, which are implicated in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The selective inhibition of these enzymes can lead to therapeutic benefits with reduced side effects compared to traditional drugs.
Beyond enzyme inhibition, Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- has also been explored for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are important targets for drug development. Research has demonstrated that this compound can interact with specific GPCRs, potentially modulating their activity and downstream signaling cascades.
In addition to its biological activities, the synthesis of Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- has been optimized using modern synthetic methods to improve yield and purity. Advanced synthetic strategies such as transition metal-catalyzed reactions and organocatalysis have been employed to construct the complex spirocyclic core efficiently. These synthetic advancements not only facilitate the production of this compound on a larger scale but also enable the synthesis of analogs with modified functional groups for further biological evaluation.
The pharmacokinetic properties of Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and tissue penetration, which are essential for effective drug delivery.
To further validate its therapeutic potential, preclinical studies have been conducted using animal models to evaluate the efficacy and safety of Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl-. These studies have demonstrated promising results in various disease models, including cancer xenograft models and inflammatory disease models. The compound has shown significant antitumor activity by inhibiting tumor growth and metastasis without causing severe toxicity.
In conclusion, Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl- (CAS No. 124620-88-8) is a highly promising compound with a unique spirocyclic structure that offers multiple advantages in drug discovery and development. Its ability to modulate key biological targets and favorable pharmacokinetic properties make it an attractive candidate for further research and potential clinical applications.
124620-88-8 (Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl-) Related Products
- 107233-08-9(Cevimeline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)